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Compound of Interest

(R)-7-fluorochroman-4-amine
Compound Name:
hydrochloride

Cat. No.: B581469

Disclaimer: Due to the limited availability of public-domain experimental data for (R)-7-
fluorochroman-4-amine hydrochloride, this guide provides a representative structural
elucidation based on data for the closely related analog, (R)-6-fluorochroman-4-amine, and
general principles of spectroscopic analysis for this class of compounds. The experimental
protocols and data presented herein are illustrative and intended for research and development
professionals in the pharmaceutical sciences.

Introduction

(R)-7-fluorochroman-4-amine hydrochloride is a chiral organic molecule with potential
applications in medicinal chemistry and drug development. Its structure, featuring a fluorinated
chroman backbone and a primary amine, makes it a valuable synthon for the synthesis of more
complex biologically active compounds. Accurate structural elucidation is paramount for
understanding its chemical properties, predicting its biological activity, and ensuring quality
control in its synthesis. This technical guide outlines the key analytical techniques and
experimental workflows for the comprehensive structural characterization of this compound.

Physicochemical Properties

A summary of the key physicochemical properties of the parent amine is presented in Table 1.
These values are critical for understanding the compound's behavior in various experimental
and biological systems.
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Table 1: Physicochemical Properties of (R)-7-fluorochroman-4-amine

Property Value
Molecular Formula CoH10FNO
Molecular Weight 167.18 g/mol
LogP (calculated) 1.85
Topological Polar Surface Area (TPSA) 38.3 A2
Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 2

Rotatable Bonds 1

Synthesis and Stereochemistry

The synthesis of (R)-7-fluorochroman-4-amine hydrochloride typically starts from a
substituted phenol and proceeds through a multi-step sequence to construct the chroman ring
system and introduce the chiral amine functionality.
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 To cite this document: BenchChem. [Technical Guide: Structural Elucidation of (R)-7-
fluorochroman-4-amine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581469#r-7-fluorochroman-4-amine-hydrochloride-
structural-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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